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Compound of Interest

Compound Name: Tco-peg11-tco

Cat. No.: B12419450 Get Quote

This guide provides immediate and essential safety, handling, and disposal information for Tco-
peg11-tco, a homobifunctional linker utilized in bioconjugation reactions. The following

procedures are designed to ensure the safety of laboratory personnel and the integrity of the

product.

Personal Protective Equipment (PPE)
When handling Tco-peg11-tco and similar TCO-PEG compounds, it is crucial to use

appropriate personal protective equipment to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE.
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PPE Category Item Specification Purpose

Hand Protection Gloves

Nitrile or latex gloves.

Consider double-

gloving for enhanced

protection.

Prevents skin contact

with the chemical.

Body Protection Lab Coat

Standard laboratory

coat. A fire-resistant

lab coat is

recommended if

working with

flammable materials.

Protects clothing and

skin from splashes

and spills.

Eye Protection
Safety

Glasses/Goggles

ANSI Z87.1 compliant

safety glasses with

side shields or

chemical splash

goggles.

Protects eyes from

potential splashes of

the chemical.

Respiratory Fume Hood

Work in a well-

ventilated area,

preferably within a

chemical fume hood.

Minimizes inhalation

of any potential

vapors or aerosols.

Foot Protection Closed-toe Shoes
Sturdy, closed-toe

shoes.

Protects feet from

spills and falling

objects.

Handling and Storage
Proper handling and storage are vital to maintain the stability and reactivity of Tco-peg11-tco.

Storage:

Store at -20°C in a tightly sealed container.[1]

Protect from light.[1]
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For optimal stability, it is recommended to handle the material under an inert gas.

Avoid frequent freeze-thaw cycles.

Handling:

Allow the container to warm to room temperature before opening to prevent moisture

condensation.

Prepare solutions immediately before use.

Tco-peg11-tco is soluble in DCM, THF, acetonitrile, DMF, and DMSO.[1]

Avoid inhalation, and contact with skin and eyes.

Wash hands thoroughly after handling.

Disposal Plan
Dispose of Tco-peg11-tco and any contaminated materials in accordance with local, state, and

federal regulations. While polyethylene glycol (PEG) compounds are generally not classified as

hazardous waste, proper disposal procedures must be followed.

Procedure:

Waste Collection: Collect waste Tco-peg11-tco and any materials that have come into

contact with it (e.g., pipette tips, tubes, gloves) in a designated, clearly labeled, and sealed

waste container.

Consult Regulations: Refer to your institution's chemical waste disposal guidelines and local

environmental regulations.

Licensed Disposal: Arrange for collection and disposal by a licensed chemical waste

disposal contractor.

Do Not: Do not dispose of Tco-peg11-tco down the drain or in regular trash.
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The following diagram illustrates the standard workflow for handling Tco-peg11-tco from

receipt to disposal.
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Tco-peg11-tco Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12419450#personal-protective-equipment-for-
handling-tco-peg11-tco]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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